Cryptocaryolone
Overview
Description
Cryptocaryolone is a natural product found in Cryptocarya latifolia with data available.
Scientific Research Applications
Synthesis and Chemical Properties
Cryptocaryolone has been a focus of chemical synthesis research. Albury and Jennings (2012) demonstrated the total syntheses of (-)-cryptocaryolone and its diacetate version, emphasizing the use of diastereoselective oxy-Michael addition and oxocarbenium allylation. This approach enabled the preparation of the α-C-glycoside moiety in its bicyclic bridged structure, showcasing the compound's complex chemical nature (Albury & Jennings, 2012). Similarly, Smith and O'Doherty (2003) achieved enantioselective syntheses of cryptocaryolone and related compounds, utilizing a Sharpless dihydroxylation and a palladium-catalyzed reduction to establish absolute stereochemistry (Smith & O'Doherty, 2003).
Potential Therapeutic Applications
Cryptocaryolone and its derivatives have been studied for their therapeutic potential. Mohapatra et al. (2011) achieved highly stereoselective total syntheses of polyrhacitide A and epi-cryptocaryolone, indicating potential applications in pharmaceuticals (Mohapatra et al., 2011). Moreover, the study by Chen et al. (2022) on Cryptocaryone, a derivative of Cryptocarya plants, revealed its antiproliferative effects on ovarian cancer cells, highlighting its potential as an anti-cancer agent (Chen et al., 2022).
properties
Product Name |
Cryptocaryolone |
|---|---|
Molecular Formula |
C12H20O5 |
Molecular Weight |
244.28 g/mol |
IUPAC Name |
(1S,5R,7S)-7-[(2S,4S)-2,4-dihydroxypentyl]-2,6-dioxabicyclo[3.3.1]nonan-3-one |
InChI |
InChI=1S/C12H20O5/c1-7(13)2-8(14)3-9-4-10-5-11(16-9)6-12(15)17-10/h7-11,13-14H,2-6H2,1H3/t7-,8-,9-,10-,11+/m0/s1 |
InChI Key |
SNUANQYZLYFQEB-AJBSGBCOSA-N |
Isomeric SMILES |
C[C@@H](C[C@@H](C[C@H]1C[C@H]2C[C@@H](O1)CC(=O)O2)O)O |
Canonical SMILES |
CC(CC(CC1CC2CC(O1)CC(=O)O2)O)O |
synonyms |
cryptocaryolone epi-cryptocaryolone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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